Cas no 855732-04-6 (6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one)
6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one Chemical and Physical Properties
Names and Identifiers
-
- 855732-04-6
- 6-ethoxy-2,3,4,9-tetrahydrocarbazol-1-one
- AKOS015955907
- BBL032568
- starbld0019888
- VS-11356
- STL372968
- 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one
- CS-0330887
-
- Inchi: 1S/C14H15NO2/c1-2-17-9-6-7-12-11(8-9)10-4-3-5-13(16)14(10)15-12/h6-8,15H,2-5H2,1H3
- InChI Key: WOTOWHAZJDKHTQ-UHFFFAOYSA-N
- SMILES: O=C1CCCC2C3C=C(C=CC=3NC=21)OCC
Computed Properties
- Exact Mass: 229.110278721g/mol
- Monoisotopic Mass: 229.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.1Ų
6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401557-500mg |
6-Ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one |
855732-04-6 | 98% | 500mg |
¥7839.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401557-1g |
6-Ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one |
855732-04-6 | 98% | 1g |
¥10747.00 | 2024-07-28 |
6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one
Introduction to 6-Ethoxy-2,3,4,9-Tetrahydro-1H-Carbazol-1-One (CAS No. 855732-04-6)
6-Ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS No. 855732-04-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one makes it a promising candidate for the development of novel drugs targeting various diseases.
The chemical structure of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one consists of a carbazole core with an ethoxy substituent at the 6-position and a ketone group at the 1-position. This specific arrangement of functional groups imparts unique properties to the molecule, including enhanced solubility and improved pharmacokinetic profiles. Recent studies have shown that compounds with similar structures exhibit potent anti-inflammatory, antioxidant, and neuroprotective effects.
In the context of medicinal chemistry, 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one has been investigated for its potential as a lead compound in drug discovery. One notable area of research is its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.
Beyond its anti-inflammatory effects, 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one has also shown promise as an antioxidant agent. Oxidative stress is implicated in various pathological conditions, including cardiovascular diseases and cancer. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage. This dual mechanism of action—anti-inflammatory and antioxidant—makes 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one a valuable candidate for the development of multifunctional drugs.
In addition to its biological activities, the pharmacokinetic properties of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one have been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in plasma, which are desirable attributes for a potential therapeutic agent.
The safety profile of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical development.
In conclusion, 6-Ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS No. 855732-04-6) is a promising compound with a wide range of biological activities and favorable pharmacological properties. Its potential applications in treating inflammatory diseases and oxidative stress-related conditions make it an attractive target for drug development. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.
855732-04-6 (6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)